Cas no 41606-99-9 (Acryloyl isothiocyanate)

• Product Name: Acryloyl isothiocyanate
• CAS No: 41606-99-9
• MF: C₄H₃NOS
• MW: 113.137719392776
• CID: 2635726
• PubChem ID: 12455615
• Update Time: 2025-04-21

Acryloyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• prop-2-enoyl isothiocyanate
• AKOS006274327
• CHEMBL2251724
• 41606-99-9
• acryl isothiocyanate
• ACRYLOYL ISOTHIOCYANATE
• DTXSID70498975
• Acryloyl isothiocyanate

• Inchi： 1S/C4H3NOS/c1-2-4(6)5-3-7/h2H,1H2
• InChI Key： WCEMVDXZPVFHAD-UHFFFAOYSA-N
• SMILES： S=C=NC(C=C)=O

Computed Properties

• Exact Mass: 112.99353489Da
• Monoisotopic Mass: 112.99353489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.5Ų